Cas no 78326-59-7 (1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]-)

1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]- structure
78326-59-7 structure
Product Name:1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]-
CAS No:78326-59-7
MF:C5H12N2O3
MW:148.160381317139
CID:566853
PubChem ID:149614
Update Time:2025-04-19

1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2-[(2-hydroxyethyl)nitrosoamino]-
    • 1-Propanol, 2-((2-hydroxyethyl)nitrosoamino)-
    • N-(2-hydroxyethyl)-N-(1-hydroxypropan-2-yl)nitrous amide
    • 2-((2-Hydroxyethyl)nitrosoamino)-1-propanol
    • 78326-59-7
    • DTXSID70999674
    • Inchi: 1S/C5H12N2O3/c1-5(4-9)7(6-10)2-3-8/h5,8-9H,2-4H2,1H3
    • InChI Key: KBVFODFEGVNTCP-UHFFFAOYSA-N
    • SMILES: OCC(C)N(CCO)N=O

Computed Properties

  • Exact Mass: 148.085
  • Monoisotopic Mass: 148.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 73.1Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 356.9°C at 760 mmHg
  • Flash Point: 169.7°C
  • Refractive Index: 1.497

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